Cas no 1934391-85-1 (methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate
• CAS No: 1934391-85-1
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5720380
• PubChem ID: 121212575
• Update Time: 2025-05-24

methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1934391-85-1
• methyl 5-(furan-3-yl)-1H-pyrazole-4-carboxylate
• AKOS026722778
• methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate
• F2198-3515
• 1H-Pyrazole-4-carboxylic acid, 3-(3-furanyl)-, methyl ester

• Inchi： 1S/C9H8N2O3/c1-13-9(12)7-4-10-11-8(7)6-2-3-14-5-6/h2-5H,1H3,(H,10,11)
• InChI Key： YGZNSVIBIUYWOR-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=C(C(=O)OC)C=NN1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 410.7±40.0 °C(Predicted)
• pka: 10.58±0.50(Predicted)

Additional information on methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate

Methyl 3-(Furan-3-yl)-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate (CAS No. 1934391-85-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and agrochemical development. The molecule consists of a pyrazole ring substituted with a furan moiety at the 3-position and a methyl ester group at the 4-position, making it a versatile scaffold for further functionalization and exploration.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as they exhibit a wide range of biological activities. The presence of the furan ring in methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate introduces additional electronic and steric effects, which can enhance the compound's interactions with biological targets. This makes it a promising candidate for the development of new therapeutic agents, especially in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole core. Researchers have employed various methods, including cyclization reactions and coupling techniques, to construct this compound efficiently. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, showcasing the compound's feasibility for large-scale production.

In terms of pharmacokinetics, studies have demonstrated that methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate exhibits favorable absorption profiles in preclinical models. Its ability to cross cellular membranes suggests potential utility in targeting intracellular pathogens or delivering drugs to specific tissues. Additionally, preliminary toxicity studies indicate that the compound has a low toxicity profile, making it a safer option for further development.

The application of computational chemistry tools has further enhanced our understanding of methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate. Molecular docking studies have revealed that the compound can bind effectively to key protein targets associated with various diseases. For instance, its interaction with kinase enzymes has been shown to inhibit their activity, potentially leading to anti-cancer therapies. Furthermore, quantum chemical calculations have provided insights into the electronic properties of the molecule, aiding in the design of more potent analogs.

Recent advancements in green chemistry have also influenced the synthesis and application of methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate. Researchers have explored environmentally friendly reaction conditions, such as using water as a solvent or employing biocatalysts, to minimize waste and improve sustainability. These efforts align with global initiatives to promote eco-friendly practices in pharmaceutical manufacturing.

In conclusion, methyl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate (CAS No. 1934391-85-1) stands out as a valuable compound with diverse applications in drug discovery and agrochemicals. Its unique structure, coupled with recent research advancements, positions it as a key player in future therapeutic developments. Continued exploration into its biological activities and synthetic optimizations will undoubtedly unlock new potentials for this intriguing molecule.